Cas no 1126320-68-0 (4-Chloro-2-fluoro-3-methoxybenzonitrile)

• Product Name: 4-Chloro-2-fluoro-3-methoxybenzonitrile
• CAS No: 1126320-68-0
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD19687208
• CID: 4572286
• Update Time: 2025-06-20

4-Chloro-2-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-3-METHOXY BENZONITRILE
• Benzonitrile, 4-chloro-2-fluoro-3-methoxy-
• 4-Chloro-2-fluoro-3-methoxybenzonitrile

• MDL： MFCD19687208
• Inchi： 1S/C8H5ClFNO/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3H,1H3
• InChI Key： UKAFKFNOOLUFSX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Cl)C(OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Chloro-2-fluoro-3-methoxybenzonitrile

Introduction to 4-Chloro-2-fluoro-3-methoxybenzonitrile (CAS No. 1126320-68-0)

4-Chloro-2-fluoro-3-methoxybenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1126320-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzonitrile derivative, characterized by its chloro, fluoro, and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 4-Chloro-2-fluoro-3-methoxybenzonitrile contributes to its versatility in organic synthesis. The presence of a nitrile group (–CN) at the para position relative to the methoxy group (–OCH₃) and a fluoro substituent (–F) at the ortho position creates a molecule with distinct electronic and steric properties. These features are particularly useful in designing compounds that interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates. The fluorine atom in 4-Chloro-2-fluoro-3-methoxybenzonitrile plays a crucial role in modulating the lipophilicity and binding affinity of derived molecules. This has led to its incorporation in numerous research projects aimed at developing novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-fluoro-3-methoxybenzonitrile is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to create derivatives with potential applications across multiple therapeutic areas. For instance, studies have demonstrated its role in generating compounds with anti-inflammatory, antiviral, and anticancer properties. The chloro group, in particular, provides a handle for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

The pharmaceutical industry has been particularly interested in fluorinated benzonitriles due to their ability to enhance drug efficacy and reduce side effects. 4-Chloro-2-fluoro-3-methoxybenzonitrile has been used in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The fluorine atom's ability to increase binding affinity has been exploited to improve the potency of these inhibitors against their biological targets. Additionally, the methoxy group contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

Agrochemical research has also benefited from the use of 4-Chloro-2-fluoro-3-methoxybenzonitrile as an intermediate. Fluorinated compounds are known for their increased resistance to environmental degradation, making them more effective as active ingredients in pesticides and herbicides. Derivatives of this compound have shown promise in controlling resistant plant pathogens and improving crop yields.

The synthesis of 4-Chloro-2-fluoro-3-methoxybenzonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of nitrobenzene derivatives followed by selective functional group transformations. Advanced catalytic methods have been employed to improve efficiency and reduce environmental impact.

The chemical properties of 4-Chloro-2-fluoro-3-methoxybenzonitrile make it an attractive candidate for further exploration in drug discovery. Its ability to serve as a versatile intermediate allows for the rapid generation of diverse molecular libraries, which can be screened for biological activity. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying lead compounds derived from this scaffold.

Recent advancements in synthetic methodologies have enabled the preparation of increasingly complex derivatives of 4-Chloro-2-fluoro-3-methoxybenzonitrile. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have expanded the scope of possible structural modifications. These techniques have opened new avenues for developing innovative therapeutic agents with tailored properties.

The future prospects for 4-Chloro-2-fluoro-3-methoxybenzonitrile are promising, with ongoing research focusing on expanding its applications in drug development and agrochemicals. The integration of machine learning and artificial intelligence into medicinal chemistry has further enhanced the potential for discovering novel compounds derived from this scaffold. By leveraging computational tools alongside traditional synthetic approaches, researchers can accelerate the discovery process and identify new applications for this versatile intermediate.